Cas no 26639-92-9 (Furo[3,4-d]pyrimidin-7(5H)-one)
26639-92-9 structure
Product Name:Furo[3,4-d]pyrimidin-7(5H)-one
CAS No:26639-92-9
MF:C6H4N2O2
MW:136.108160972595
CID:249882
PubChem ID:45080408
Update Time:2025-04-19
Furo[3,4-d]pyrimidin-7(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,4-d]pyrimidin-7(5H)-one
- 4-Pyrimidinecarboxylicacid, 5-(hydroxymethyl)-, g-lactone
- 5H-furo[3,4-d]pyrimidin-7-one
- Furo[3,4-d]pyrimidin-7(5H)-one (9CI)
- SCHEMBL1610662
- 26639-92-9
- 5H-furo[3, 4-d]pyrimidin-7-one
- DTXSID50663967
-
- Inchi: 1S/C6H4N2O2/c9-6-5-4(2-10-6)1-7-3-8-5/h1,3H,2H2
- InChI Key: QPATTWPOLGLVAZ-UHFFFAOYSA-N
- SMILES: O1C(C2=C(C=NC=N2)C1)=O
Computed Properties
- Exact Mass: 136.02732
- Monoisotopic Mass: 136.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 0
Experimental Properties
- PSA: 52.08
Furo[3,4-d]pyrimidin-7(5H)-one Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
26639-92-9 (Furo[3,4-d]pyrimidin-7(5H)-one) Related Products
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